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Compound of Interest

Compound Name: AM-0561

Cat. No.: B15073959 Get Quote

Technical Support Center: AM-0561
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of AM-0561, a

potent inhibitor of NF-κB inducing kinase (NIK).

Frequently Asked Questions (FAQs)
Q1: What is AM-0561 and what is its mechanism of action?

A1: AM-0561 is a highly potent and selective small molecule inhibitor of NF-κB inducing kinase

(NIK), with a reported Ki of 0.3 nM.[1][2] NIK is a central component of the non-canonical NF-

κB signaling pathway, which is involved in various physiological and pathological processes,

including immune responses, lymphoid organogenesis, and certain cancers. By inhibiting NIK,

AM-0561 blocks the downstream signaling cascade that leads to the activation of p52/RelB

transcription factors.

Q2: What are the basic physicochemical properties of AM-0561?

A2: The key physicochemical properties of AM-0561 are summarized in the table below.
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Property Value Reference

Molecular Formula C18H13ClN6OS [1]

Molecular Weight 396.85 g/mol [1]

Appearance Solid [1]

Purity
>98% (as determined by

HPLC)

Q3: What is the recommended solvent for dissolving AM-0561?

A3: The recommended solvent for preparing stock solutions of AM-0561 is dimethyl sulfoxide

(DMSO). A solubility of up to 10 mM in DMSO has been reported.[1]

Q4: How should I store AM-0561?

A4: Proper storage is crucial to maintain the stability and activity of AM-0561.

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C 12 Months [1]

4°C 6 Months [1]

In Solvent (e.g.,

DMSO)
-80°C 6 Months [1]

-20°C 1 Month [1]

It is highly recommended to prepare aliquots of the stock solution to avoid repeated freeze-

thaw cycles.
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This guide addresses common solubility issues encountered when working with AM-0561 in

experimental settings.

Problem 1: My AM-0561 powder is not fully dissolving in DMSO.

Possible Cause: The concentration you are trying to achieve exceeds the solubility limit of 10

mM.

Solution:

Reduce Concentration: Try preparing a lower concentration stock solution (e.g., 5 mM or 1

mM).

Gentle Warming: Warm the solution briefly to 37°C in a water bath. Caution: Do not

overheat, as it may degrade the compound.

Sonication: Use a bath sonicator for 5-10 minutes to aid dissolution.

Vortexing: Vortex the solution for several minutes.

Problem 2: AM-0561 precipitates when I dilute my DMSO stock solution into an aqueous buffer

(e.g., PBS, cell culture medium).

Possible Cause: AM-0561, like many kinase inhibitors, likely has poor aqueous solubility.

The abrupt change in solvent polarity when diluting from DMSO to an aqueous solution

causes the compound to "crash out."

Solutions:

Minimize Final DMSO Concentration: Ensure the final concentration of DMSO in your

assay is as low as possible, ideally below 0.5%. High concentrations of DMSO can be

toxic to cells and can also contribute to precipitation.

Stepwise Dilution: Instead of a single large dilution, perform serial dilutions. First, dilute the

DMSO stock into a small volume of your aqueous buffer while vortexing to ensure rapid

mixing. Then, add this intermediate dilution to the final volume.
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Use of Pluronic F-68 or other surfactants: For in vitro assays, adding a small amount of a

non-ionic surfactant like Pluronic F-68 (typically 0.01-0.1%) to your aqueous buffer can

help to keep the compound in solution. Always test the compatibility of the surfactant with

your specific assay.

pH Adjustment: The solubility of compounds with ionizable groups can be pH-dependent.

While specific data for AM-0561 is not available, you could experimentally test if adjusting

the pH of your buffer (if your experiment allows) improves solubility.

Formulation with Solubilizing Agents: For in vivo studies, formulation with agents like

Tween 80 or Cremophor EL may be necessary.

Problem 3: I am observing inconsistent results in my cell-based assays.

Possible Cause: This could be due to partial precipitation of AM-0561 in the cell culture

medium, leading to a lower effective concentration.

Solutions:

Visual Inspection: Before adding the compound to your cells, visually inspect the final

diluted solution for any signs of precipitation (cloudiness, particles).

Pre-warm Medium: Ensure your cell culture medium is at 37°C before adding the AM-
0561 stock solution.

Fresh Dilutions: Prepare fresh dilutions of AM-0561 for each experiment. Do not store

diluted aqueous solutions.

Solubility Testing: If problems persist, it is advisable to experimentally determine the kinetic

solubility of AM-0561 in your specific cell culture medium (see Experimental Protocols

section).

Data Presentation
AM-0561 Solubility Data
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Solvent Reported Solubility Notes

DMSO 10 mM[1]
Recommended for stock

solutions.

Aqueous Buffers (e.g., PBS,

Water)
Data not publicly available

Expected to be low.

Experimental determination is

recommended.

Ethanol Data not publicly available May have limited solubility.

Cell Culture Medium Data not publicly available

Solubility is critical for

consistent results in cell-based

assays and should be

experimentally verified.

Experimental Protocols
Protocol 1: Preparation of a 10 mM AM-0561 Stock
Solution in DMSO

Weighing: Accurately weigh out the required amount of AM-0561 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 3.9685 mg of AM-0561 (Molecular

Weight = 396.85 g/mol ).

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the vial

containing the AM-0561 powder.

Mixing: Vortex the solution vigorously for 5-10 minutes. If necessary, use a bath sonicator for

5-10 minutes to ensure complete dissolution. Gentle warming to 37°C can also be applied.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at

-80°C.

Protocol 2: Kinetic Solubility Assessment of AM-0561 in
Aqueous Buffer
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This protocol provides a general method to estimate the kinetic solubility of AM-0561 in a buffer

of interest.

Preparation of a Dilution Series: Prepare a series of dilutions of your AM-0561 DMSO stock

solution in the aqueous buffer of interest (e.g., PBS or cell culture medium). A typical

concentration range to test would be from 100 µM down to 0.1 µM.

Incubation: Incubate the dilutions at room temperature or 37°C for a set period (e.g., 1-2

hours).

Visual Inspection: Visually inspect each dilution for any signs of precipitation.

(Optional) Turbidity Measurement: For a more quantitative assessment, measure the

turbidity of each dilution using a nephelometer or a plate reader capable of measuring light

scattering at a specific wavelength (e.g., 650 nm).

Determination of Kinetic Solubility: The highest concentration that remains clear (or shows

no significant increase in turbidity compared to a vehicle control) is considered the

approximate kinetic solubility in that specific buffer.
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Caption: The Non-Canonical NF-κB Signaling Pathway and the inhibitory action of AM-0561 on

NIK.
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Experimental Workflow
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Caption: A typical experimental workflow for using AM-0561 in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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